Cas no 1242900-17-9 (4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid)

• Product Name: 4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid
• CAS No: 1242900-17-9
• MF: C₁₅H₁₀F₃N₃O₂
• MW: 321.254013538361
• CID: 4690725
• Update Time: 2025-05-18

4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid
• benzoic acid, 4-[[2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl]-
• 4-{[2-(Trifluoromethyl)-3H-imidazo-[4,5-b]pyridin-3-yl]methyl}benzoic acid

• Inchi： 1S/C15H10F3N3O2/c16-15(17,18)14-20-11-2-1-7-19-12(11)21(14)8-9-3-5-10(6-4-9)13(22)23/h1-7H,8H2,(H,22,23)
• InChI Key： HVKTXTXDUVLYRS-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=NC=2N1CC1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Topological Polar Surface Area: 68

Additional information on 4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid

4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid (CAS No. 1242900-17-9): A Comprehensive Overview

4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid (CAS No. 1242900-17-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the class of imidazo[4,5-b]pyridine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a trifluoromethyl group and a benzoic acid moiety in its structure enhances its potential for drug development, particularly in targeting specific biological pathways.

The compound's unique structure makes it a promising candidate for researchers exploring small molecule inhibitors and kinase-targeted therapies. Recent studies have highlighted its relevance in the development of treatments for chronic diseases, aligning with the growing demand for precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery, 4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid has also been a subject of computational modeling to predict its binding affinities and pharmacokinetic properties.

One of the key advantages of this compound is its structural modularity, allowing for further derivatization to optimize its biological activity. Researchers are particularly interested in its potential as a scaffold for anticancer agents, given the increasing prevalence of cancer and the need for novel therapeutic options. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a valuable feature in drug design.

In addition to its pharmaceutical applications, 4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid is also explored in material science for its potential use in organic electronics. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and photovoltaic materials, addressing the global push for sustainable energy solutions.

The synthesis of this compound involves multi-step organic reactions, including imidazole ring formation and benzylation, which are well-documented in the literature. Its CAS No. 1242900-17-9 serves as a unique identifier for researchers and suppliers, ensuring accurate referencing in scientific databases. The compound's purity and stability are critical for reproducible results, and advanced analytical techniques such as HPLC and NMR are employed for quality control.

Market trends indicate a growing demand for imidazo[4,5-b]pyridine derivatives, driven by their broad applicability in drug discovery and material science. As the pharmaceutical industry continues to invest in targeted therapies, compounds like 4-{[2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridin-3-yl]methyl}benzoic acid are expected to play a pivotal role in the development of next-generation treatments. Researchers and suppliers are encouraged to stay updated on the latest advancements to leverage its full potential.

For those seeking detailed protocols or commercial sources of CAS No. 1242900-17-9, reputable chemical suppliers and academic collaborations are recommended. The compound's niche applications and specialized nature make it a valuable asset for laboratories focused on innovative drug design and advanced material development.